Cas no 114772-78-0 ((4'-Methylbiphenyl-2-yl)-methanol)

• Product Name: (4'-Methylbiphenyl-2-yl)-methanol
• CAS No: 114772-78-0
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• MDL: MFCD05979076
• CID: 3165662
• PubChem ID: 1392422
• Update Time: 2025-11-06

(4'-Methylbiphenyl-2-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (4'-Methylbiphenyl-2-yl)-methanol
• [1,1'-Biphenyl]-2-Methanol, 4'-Methyl-
• (4'-METHYL-1,1'-BIPHENYL-2-YL)METHANOL
• [2-(4-methylphenyl)phenyl]methanol
• (4'-METHYL-[1,1'-BIPHENYL]-2-YL)METHANOL
• {4'-methyl-[1,1'-biphenyl]-2-yl}methanol
• 4'-Methyl-biphenyl-2-methanol
• 4'-Methyl-2-hydroxymethylbiphenyl
• SCHEMBL812762
• AS-3160
• CS-D0169
• MFCD05979076
• 114772-78-0
• AKOS002683305
• SB84287
• HZKTVZWAAJNVPE-UHFFFAOYSA-N

• MDL： MFCD05979076
• Inchi： 1S/C14H14O/c1-11-6-8-12(9-7-11)14-5-3-2-4-13(14)10-15/h2-9,15H,10H2,1H3
• InChI Key： HZKTVZWAAJNVPE-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 198.104465066 g/mol
• Monoisotopic Mass: 198.104465066 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2
• Molecular Weight: 198.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (4'-Methylbiphenyl-2-yl)-methanol

Comprehensive Overview of (4'-Methylbiphenyl-2-yl)-methanol (CAS No. 114772-78-0): Properties, Applications, and Industry Insights

(4'-Methylbiphenyl-2-yl)-methanol (CAS No. 114772-78-0) is a specialized organic compound belonging to the biphenyl methanol derivatives family. This compound has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its unique structural properties. The biphenyl methanol core, combined with the methyl substitution at the 4'-position, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in drug discovery, catalysis, and functional material design.

In recent years, the demand for high-purity intermediates like (4'-Methylbiphenyl-2-yl)-methanol has surged, driven by advancements in green chemistry and sustainable synthesis. A growing trend in the chemical industry is the optimization of atom-efficient reactions, where this compound serves as a key building block. Its applications extend to liquid crystal materials, OLED precursors, and pharmaceutical scaffolds, aligning with the global push for energy-efficient technologies and precision medicine.

From a synthetic perspective, 114772-78-0 is often synthesized via Grignard reactions or palladium-catalyzed cross-coupling, methods frequently searched by chemists in academic databases and patent literature. The compound’s hydroxymethyl group allows for further functionalization, enabling the creation of customized derivatives for targeted applications. This adaptability has made it a subject of interest in structure-activity relationship (SAR) studies, particularly in kinase inhibitor development and polymer additives.

Environmental and regulatory considerations are also critical when discussing (4'-Methylbiphenyl-2-yl)-methanol. With increasing scrutiny on chemical safety and REACH compliance, manufacturers emphasize low-toxicity profiles and biodegradability in their product portfolios. This compound’s stability under ambient conditions and compatibility with green solvents positions it favorably in eco-friendly manufacturing workflows.

Market analysts highlight the compound’s role in high-value niche applications, such as electronic coatings and specialty adhesives. Its thermal stability and optical clarity make it suitable for advanced material formulations. Additionally, the rise of AI-driven molecular design has accelerated the exploration of (4'-Methylbiphenyl-2-yl)-methanol analogs, addressing queries like "biphenyl methanol derivatives in drug delivery" or "methylbiphenyl applications in OLEDs"—topics trending in scientific forums and industry reports.

In conclusion, CAS No. 114772-78-0 represents a multifaceted compound with expanding relevance across interdisciplinary fields. Its synthesis, functionalization, and application potential continue to inspire innovation, particularly in sectors prioritizing sustainability, performance materials, and life sciences. As research evolves, this compound is poised to remain a focal point in cutting-edge chemical development.